Cas no 106535-19-7 (methyl 3-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: methyl 3-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 106535-19-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 127188
• PubChem ID: 13568505
• Update Time: 2024-11-03

methyl 3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanoicacid, methyl ester
• methyl 3-(1,2,4-triazol-1-yl)propanoate
• METHYL-3-(1H-1,2,4-TRIAZOLE-1-YL)-PROPIONATE
• methyl 3-(1H-1,2,4-triazol-1-yl)propanoate
• 106535-19-7
• CS-0347472
• AB31518
• 1H-1,2,4-Triazole-1-propanoicacid,methyl ester
• BB 0237732
• J-001606
• AC-14371
• AKOS009252637
• VS-10020
• EN300-1082534
• DTXSID40544039
• 3-[1,2,4]Triazol-1-yl-propionic acid methyl ester
• FT-0693529
• STK801266
• BBL030758

• Inchi： 1S/C6H9N3O2/c1-11-6(10)2-3-9-5-7-4-8-9/h4-5H,2-3H2,1H3
• InChI Key： PVTDBXDIDCTVFV-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 290.1°Cat760mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.556
• PSA: 57.01000
• LogP: -0.15880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles